Cas no 2193226-63-8 (2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine)

• Product Name: 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine
• CAS No: 2193226-63-8
• MF: C₁₂H₁₂BrN₃O
• MW: 294.147181510925
• CID: 5453117
• PubChem ID: 132301035
• Update Time: 2025-06-09

2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(5-propoxy-3-pyridinyl)pyrazine
• EN300-14315921
• 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine
• Z2065547652
• AKOS034061116
• 2193226-63-8

• Inchi： 1S/C12H12BrN3O/c1-2-3-17-10-4-9(5-14-6-10)11-7-16-12(13)8-15-11/h4-8H,2-3H2,1H3
• InChI Key： SESWONWZVCCBMH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)C1=CN=CC(=C1)OCCC

Computed Properties

• Exact Mass: 293.01637g/mol
• Monoisotopic Mass: 293.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 393.1±37.0 °C(Predicted)
• pka: 1.43±0.10(Predicted)

Additional information on 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine

Introduction to 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine (CAS No: 2193226-63-8)

2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine, identified by its Chemical Abstracts Service (CAS) number 2193226-63-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound features a brominated pyrazine core linked to a propoxypyridine moiety, making it a versatile scaffold for medicinal chemistry investigations. The structural attributes of this molecule position it as a valuable intermediate in the synthesis of biologically active agents, particularly those targeting neurological and inflammatory pathways.

The pyrazine ring, a six-membered aromatic system containing two nitrogen atoms, is well-documented for its role in drug discovery due to its ability to engage with various biological targets. In 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine, the bromine substituent at the 2-position enhances reactivity, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This adaptability has been exploited in recent years to develop novel pharmacophores with therapeutic potential.

The propoxypyridine component, introduced at the 5-position of the pyrazine ring, adds another layer of complexity to the molecule. Pyridine derivatives are ubiquitous in medicinal chemistry, often serving as key pharmacological motifs due to their interaction with biological receptors. The propoxy group not only influences the electronic properties of the pyridine ring but also introduces metabolic stability, a critical factor in drug design. This combination of structural features makes 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine an attractive candidate for further derivatization and exploration.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine for biological activity. Machine learning models trained on large datasets have identified this scaffold as a promising candidate for inhibiting enzymes involved in inflammatory responses. Specifically, studies suggest that analogs of this compound may modulate the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The bromine atom’s presence allows for selective modifications that can fine-tune binding affinity and selectivity, making this compound a focal point in drug development pipelines.

In vitro studies have begun to unravel the mechanistic potential of 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine and its derivatives. Researchers have observed that certain analogs exhibit inhibitory effects on JAK1 and JAK2 enzymes, suggesting potential applications in treating conditions such as rheumatoid arthritis and leukemia. The propoxypyridine moiety appears to be crucial for binding interactions, with substitutions at the 3-position of the pyridine ring enhancing potency. These findings align with broader trends in drug discovery where heterocyclic compounds are being increasingly recognized for their therapeutic value.

The synthesis of 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine involves multi-step organic transformations that highlight modern synthetic methodologies. The bromination step at the 2-position of pyrazine is typically achieved using reagents such as N-bromosuccinimide (NBS), while the introduction of the propoxypyridine group often employs palladium-catalyzed cross-coupling reactions. Advances in catalytic systems have improved yields and reduced byproduct formation, making these synthetic routes more sustainable and scalable.

The agrochemical sector has also shown interest in derivatives of 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine due to their potential as bioactive molecules. Pyrazine-based compounds have been explored for their herbicidal and fungicidal properties, with modifications to enhance environmental compatibility and crop safety. The brominated pyrazines serve as handles for further functionalization, allowing chemists to design molecules that interact specifically with target enzymes in plants or pathogens.

Future directions in research on 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine include exploring its role in modulating neurotransmitter pathways. Pyrazines have been associated with effects on serotonin and dopamine receptors, making this compound a candidate for investigating neuropharmacological applications. Additionally, green chemistry principles are being applied to optimize synthetic routes, reducing reliance on hazardous reagents and improving overall sustainability.

The commercial availability of 2-Bromo-5-(5-propoxypyridin-3-yl)pyrazine (CAS No: 2193226-63-8) from specialized chemical suppliers underscores its importance in research and development. Companies supplying this compound emphasize high purity standards and rigorous quality control measures to ensure reliability for downstream applications. As demand grows for novel heterocyclic scaffolds, intermediates like this one will continue to play a pivotal role in advancing pharmaceutical innovation.

In conclusion,2-Bromo-5-(5-propoxypyridin-3-y l)pyraz ine represents a compelling example of how structural complexity can yield biologically relevant compounds. Its unique combination of functional groups positions it as a versatile tool for medicinal chemists seeking to develop new therapeutics. With ongoing research uncovering new mechanisms and applications,CAS No: 2193226 -63 -8 will undoubtedly remain a key reference point for scientists exploring the frontiers of drug discovery.